2-[(phenoxycarbonyl)amino]ethyl (3,4-dichlorophenyl)carbamate

• IUPAC Name: 2-(phenoxycarbonylamino)ethyl N-(3,4-dichlorophenyl)carbamate
• InChI: InChI=1S/C16H14Cl2N2O4/c17-13-7-6-11(10-14(13)18)20-16(22)23-9-8-19-15(21)24-12-4-2-1-3-5-12/h1-7,10H,8-9H2,(H,19,21)(H,20,22)
• InChI Key: ZHRWMXYUPSERBL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OC(=O)NCCOC(=O)NC2=CC(=C(C=C2)Cl)Cl
• Molecular Formula: C16H14Cl2N2O4
• Molecular Weight: 369.2 g/mol

Description

2-[(phenoxycarbonyl)amino]ethyl (3,4-dichlorophenyl)carbamate, also known as fenobucarb, is a carbamate insecticide that is widely used in agriculture to control pests. It was first introduced in the 1960s and has since become a popular insecticide due to its effectiveness and low toxicity to humans and other mammals. The purpose of

Mechanism of Action

The mechanism of action of carbamates involves the inhibition of acetylcholinesterase by organophosphorus and carbamate esters. The inhibition of acetylcholinesterase by these compounds is discussed in terms of reactivity and steric effects.

Future Directions

The future directions in the study and application of carbamates like “2-[(phenoxycarbonyl)amino]ethyl (3,4-dichlorophenyl)carbamate” could involve the development of new synthesis strategies. For instance, nucleophiles otherwise inert towards CO2 can be carboxylated, even without a CO2 atmosphere, using TMG–CO2 as a stoichiometric source of CO2.